Cas no 30668-79-2 (Benzenesulfonic acid, 3-hydroxy-, potassium salt (1:1))

• Product Name: Benzenesulfonic acid, 3-hydroxy-, potassium salt (1:1)
• CAS No: 30668-79-2
• MF: C₆H₅KO₄S
• MW: 212.264801740646
• CID: 323464
• PubChem ID: 23710294
• Update Time: 2025-04-19

Benzenesulfonic acid, 3-hydroxy-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 3-hydroxy-, potassium salt (1:1)
• potassium,3-hydroxybenzenesulfonic acid
• Benzenesulfonic acid, 3-hydroxy-, monopotassiumsalt (9CI)
• Benzenesulfonic acid, m-hydroxy-, monopotassium salt(8CI)
• Potassium 3-hydroxybenzenesulfonate
• NSC-128133
• NSC 128133
• 9B3990AJSQ
• SCHEMBL10779032
• Q27272304
• Potassium m-phenolsulfonate
• UNII-9B3990AJSQ
• Enzenesulfonic acid, 3-hydroxy-, monopotassium salt
• 30668-79-2
• Benzenesulfonic acid, m-hydroxy-, monopotassium salt

• Inchi： 1S/C6H6O4S.K/c7-5-2-1-3-6(4-5)11(8,9)10;/h1-4,7H,(H,8,9,10);/q;+1/p-1
• InChI Key： WKMIOAXWNNOROQ-UHFFFAOYSA-M
• SMILES： [K+].S(C1C=CC=C(C=1)O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 211.95456129g/mol
• Monoisotopic Mass: 211.95456129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8Ų